Cas no 1400287-58-2 (6-bromo-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde)

• Product Name: 6-bromo-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde
• CAS No: 1400287-58-2
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 2108094
• Update Time: 2023-11-19

6-bromo-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde
• 1H-Pyrrolo[3,2-c]pyridine-2-carboxaldehyde, 6-bromo-
• RVTHQQXOTHUOBS-UHFFFAOYSA-N
• CID 86706321

• Inchi： 1S/C8H5BrN2O/c9-8-2-7-5(3-10-8)1-6(4-12)11-7/h1-4,11H
• InChI Key： RVTHQQXOTHUOBS-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=N1)C=C(C=O)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.830±0.06 g/cm3(Predicted)
• Boiling Point: 442.2±40.0 °C(Predicted)
• pka: 12.32±0.40(Predicted)